Cas no 68776-57-8 (1,2-oxazole-3-carbonitrile)

• Product Name: 1,2-oxazole-3-carbonitrile
• CAS No: 68776-57-8
• MF: C₄H₂N₂O
• MW: 94.0714802742004
• MDL: MFCD09833404
• CID: 502868
• PubChem ID: 22624610
• Update Time: 2025-05-19

1,2-oxazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Isoxazole-3-carbonitrile
• 1,2-oxazole-3-carbonitrile
• 3-Cyanoisoxazole
• 3-Isoxazolecarbonitrile
• C4H2N2O
• 3-Cyan-isoxazol
• 3-Cyano-isoxazol
• Isoxazol-3-carbonitril
• Cyanoisoxazole
• QUBXULZTCLXFRV-UHFFFAOYSA-N
• isoxazole-3-carbonitrile, AldrichCPR
• 0622AC
• PB32775
• BC221926
• 776I578
• FT-0733492
• 68776-57-8
• MFCD09833404
• CS-0044102
• AKOS012323504
• P10777
• AMY3701
• DTXSID20627036
• EN300-96816
• Cyano-isoxazole
• DB-003381

• MDL： MFCD09833404
• Inchi： 1S/C4H2N2O/c5-3-4-1-2-7-6-4/h1-2H
• InChI Key： QUBXULZTCLXFRV-UHFFFAOYSA-N
• SMILES： O1C=CC(C#N)=N1

Computed Properties

• Exact Mass: 94.01670
• Monoisotopic Mass: 94.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.25
• Boiling Point: 226.8 °C at 760 mmHg
• Flash Point: 91 °C
• PSA: 49.82000
• LogP: 0.54628

1,2-oxazole-3-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1,2-oxazole-3-carbonitrile

Recent Advances in the Study of 1,2-Oxazole-3-carbonitrile (CAS: 68776-57-8) in Chemical Biology and Pharmaceutical Research

The compound 1,2-oxazole-3-carbonitrile (CAS: 68776-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is known for its unique chemical properties, which make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have focused on exploring its potential as a key intermediate in the development of therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in this area is the use of 1,2-oxazole-3-carbonitrile as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have successfully incorporated this compound into the design of selective kinase inhibitors, demonstrating its ability to enhance binding affinity and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of pyrazole-oxazole hybrids, where 1,2-oxazole-3-carbonitrile was utilized to improve the pharmacokinetic properties of the resulting inhibitors.

In addition to its role in kinase inhibition, 1,2-oxazole-3-carbonitrile has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported the synthesis of novel oxazole derivatives containing the 1,2-oxazole-3-carbonitrile moiety, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another exciting development is the application of 1,2-oxazole-3-carbonitrile in the field of neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored the compound's neuroprotective effects in models of Alzheimer's disease. The findings indicated that derivatives of 1,2-oxazole-3-carbonitrile could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease, thereby offering a potential therapeutic strategy for this debilitating condition.

Despite these promising findings, challenges remain in the optimization of 1,2-oxazole-3-carbonitrile-based compounds for clinical use. Issues such as solubility, metabolic stability, and toxicity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable tool in the ongoing quest for innovative therapeutics. Future research directions may include the exploration of its applications in other therapeutic areas, as well as the development of more efficient synthetic routes to facilitate large-scale production.